Cas no 1563808-27-4 (3-(4-bromophenyl)methylidenepyrrolidine)

• Product Name: 3-(4-bromophenyl)methylidenepyrrolidine
• CAS No: 1563808-27-4
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 6156882
• PubChem ID: 165871176
• Update Time: 2025-06-26

3-(4-bromophenyl)methylidenepyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)methylidenepyrrolidine
• 1563808-27-4
• 3-[(4-bromophenyl)methylidene]pyrrolidine
• EN300-3091005

• Inchi： 1S/C11H12BrN/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10/h1-4,7,13H,5-6,8H2/b10-7-
• InChI Key： XBHJXMIEVYQRQS-YFHOEESVSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1\CNCC\1

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromophenyl)methylidenepyrrolidine

3-(4-Bromophenyl)methylidenepyrrolidine: A Comprehensive Overview

The compound 3-(4-bromophenyl)methylidenepyrrolidine (CAS No. 1563808-27-4) is a fascinating molecule with significant potential in various fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles, and its structure incorporates a bromophenyl group, making it a derivative of pyrrolidine with unique electronic and steric properties. The presence of the methylidene group further enhances its reactivity and functional versatility, positioning it as a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The bromophenyl substituent in 3-(4-bromophenyl)methylidenepyrrolidine introduces electronic effects that can influence the molecule's interaction with biological targets, such as enzymes or receptors. This makes it a promising candidate for exploring new drug leads in areas like oncology, neurodegenerative diseases, and infectious diseases.

From a synthetic perspective, 3-(4-bromophenyl)methylidenepyrrolidine can be synthesized via various routes, including cycloaddition reactions, condensation reactions, or through the modification of existing pyrrolidine frameworks. Researchers have demonstrated that the choice of synthetic pathway significantly impacts the yield and purity of the final product, emphasizing the need for optimized reaction conditions and purification techniques.

The structural features of 3-(4-bromophenyl)methylidenepyrrolidine also make it an attractive substrate for further functionalization. For instance, the bromine atom in the phenyl ring can serve as a site for substitution reactions, enabling the introduction of additional functional groups that may enhance bioavailability or target specificity. This adaptability underscores its utility as a building block in medicinal chemistry.

Moreover, computational studies have provided valuable insights into the electronic properties and conformational flexibility of 3-(4-bromophenyl)methylidenepyrrolidine. These studies reveal that the molecule exhibits a balance between rigidity and flexibility, which is often desirable for binding to biological targets. Such findings have been corroborated by experimental data from X-ray crystallography and NMR spectroscopy.

In terms of applications, pyrrolidine derivatives like 3-(4-bromophenyl)methylidenepyrrolidine are being explored for their potential as kinase inhibitors or modulators of ion channels. Recent research has shown that certain analogs exhibit potent inhibitory activity against kinases involved in cancer cell proliferation, suggesting that this compound could serve as a lead structure for developing anti-cancer therapies.

Another area where 3-(4-bromophenyl)methylidenepyrrolidine has garnered attention is its role in asymmetric synthesis. The chiral environment provided by the pyrrolidine ring can facilitate enantioselective reactions, making it a valuable tool in the construction of complex molecules with high enantiomeric excess. This has implications for the synthesis of chiral drugs and agrochemicals.

It is also worth noting that pyrrolidines are known to exhibit interesting pharmacokinetic properties due to their lipophilic nature and ability to form hydrogen bonds. These properties contribute to their absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Studies on 3-(4-bromophenyl)methylidenepyrrolidine have provided valuable data on its pharmacokinetics, paving the way for further optimization.

In conclusion, 3-(4-bromophenyl)methylidenepyrrolidine (CAS No. 1563808-27-4) stands out as a versatile compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structure, reactivity, and bioactivity make it an invaluable asset for scientists seeking innovative solutions in drug discovery and synthetic chemistry.